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Compound of Interest

Compound Name: 2,6-Dichloro-3-fluorobenzaldehyde

Cat. No.: B179773

An In-depth Technical Guide to the Chemical Properties of 2,6-Dichloro-3-fluorobenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core chemical properties, safety information, and
synthetic applications of 2,6-Dichloro-3-fluorobenzaldehyde, a key intermediate in pharmaceutical
development.

Core Chemical Properties

2,6-Dichloro-3-fluorobenzaldehyde is a halogenated aromatic aldehyde.[1] Its molecular structure,
featuring an aldehyde group ortho to two chlorine atoms and meta to a fluorine atom, makes it a

valuable building block in organic synthesis. The physical state of the compound at room temperature is
a solid.
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Property Value Source(s)
CAS Number 178813-77-9 [1]12]
Molecular Formula C7H3Cl2FO [1][2]
Molecular Weight 193.00 g/mol
2,6-dichloro-3-
IUPAC Name (1]
fluorobenzaldehyde
Physical Form Solid

Melting Point Data not available
Boiling Point Data not available
Density Data not available

Safety Information

This compound is classified as hazardous. Appropriate personal protective equipment (PPE), including

gloves, eye protection, and respiratory protection, should be used when handling.[3] Work should be

conducted in a well-ventilated area or under a chemical fume hood.[3]

Category

Information Source(s)

Signal Word

Warning

GHS Pictograms

ngcontent-ng-c1205671314="" class="ng-star-inserted">ws.alt te

Hazard Statements

H302: Harmful if swallowedH315:
Causes skin irritationH319:
Causes serious eye
irritationH335: May cause

respiratory irritation

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapours/spray
P305+P351+P338: IF IN EYES:
Rinse cautiously with water for
several minutes. Remove contact
lenses, if present and easy to do.

Continue rinsing.
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Synthesis and Reactivity

2,6-Dichloro-3-fluorobenzaldehyde serves as a crucial intermediate in the synthesis of complex
organic molecules, particularly in the pharmaceutical industry. Its preparation can be achieved through
various patented methods.

Synthesis Workflow for 2,6-Dichloro-3-fluorobenzaldehyde

|2,4-Dichloro-5-f|uorobenzoic Acid | Heat to 50-55°C

Cool to RT

Intermediate Mixture Ice Water Quench 2,6-Dichloro-3-fluorobenzaldehyde

Add in batches

N-Bromosuccinimide (NBS)
in conc. H2S0a

Click to download full resolution via product page

Synthesis of 2,6-Dichloro-3-fluorobenzaldehyde.

Experimental Protocol: Synthesis from 2,4-dichloro-5-
fluorobenzoic acid

This protocol is based on a patented laboratory-scale synthesis method.
Materials:

Reaction flask

Concentrated sulfuric acid (95%)

2,4-dichloro-5-fluorobenzoic acid

» N-Bromosuccinimide (NBS)

Ice water

TLC analysis equipment (e.g., ethanol/ethyl acetate 1:1)
Procedure:

e Add 1929 of concentrated sulfuric acid and 19.2g of 2,4-dichloro-5-fluorobenzoic acid to the reaction
flask.[4]

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b179773?utm_src=pdf-body
https://www.benchchem.com/product/b179773?utm_src=pdf-body-img
https://www.benchchem.com/product/b179773?utm_src=pdf-body
https://matrix-fine-chemicals.com/fine-chemicals/catalog/aldehydes/mm178813779n20
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Heat the mixture to 50-55°C and stir until the solid is fully dissolved.[4]
e Add 19.7g of NBS to the solution in batches.[4]

» Maintain the temperature and stir for 5 hours, monitoring the reaction's completion using TLC
analysis.[4]

» Once the starting material is consumed, cool the reaction mixture to room temperature.[4]

¢ Pour the reaction solution into 600g of ice water, ensuring the system temperature remains below
10°C.[4]

e The product, 2,6-dichloro-3-fluorobenzaldehyde, can then be isolated through standard workup
procedures like extraction and purification.

Applications in Drug Development

A primary application of 2,6-dichloro-3-fluorobenzaldehyde is as a key building block for the
synthesis of modern fluoroquinolone antibiotics. These antibiotics are a critical class of synthetic
antibacterial agents that function by inhibiting bacterial DNA gyrase and topoisomerase |V, enzymes
essential for DNA replication.

Role in Fluoroquinolone Synthesis

Core Synthesis

Cyclization Reagents

2,6-Dichloro-3-fluorobenzaldehyde (e.g., aminocyclopropane derivative)

Multi-step Condensation
and Cyclization

orms quinolone ring

Final Rroduct

Fluoroquinolone Core Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended
for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we
make no warranties, express or implied, regarding the fitness of this product for every specific
experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your
experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential ress Hastt

and advanced chemicals, empowering scientists and Ontario, CA 91761, United States

researchers to drive progress in science and industry. Phone: (601) 213-4426

Email: info@benchchem.com
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